2-[(1-Methylpiperidin-4-yl)oxy]acetic acid hydrochloride
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Overview
Description
“2-[(1-Methylpiperidin-4-yl)oxy]acetic acid hydrochloride” is a chemical compound with the CAS Number: 1955515-62-4 . It has a molecular weight of 209.67 g/mol . The IUPAC name for this compound is [(1-methyl-4-piperidinyl)oxy]acetic acid hydrochloride .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H15NO3.ClH/c1-9-4-2-7(3-5-9)12-6-8(10)11;/h7H,2-6H2,1H3,(H,10,11);1H . This code provides a specific string of characters that describes the molecular structure of the compound.Scientific Research Applications
Crystal Structure Analysis
Research on compounds structurally related to 2-[(1-Methylpiperidin-4-yl)oxy]acetic acid hydrochloride, like fluroxypyr, has focused on their crystal structures. For instance, the crystal structure of fluroxypyr, a pyridine herbicide, was analyzed, revealing N—H⋯O, O—H⋯O, and N—H⋯F hydrogen bonds and weak π–π interactions in a three-dimensional network (Park, Choi, Kwon, & Kim, 2016).
Rotational Barrier Studies
Studies have been conducted on the rotational barriers of compounds similar to this compound. For example, the rotational barriers of axial and equatorial N-methylpiperidine betaine hydrochlorides were investigated, highlighting the influence of electrostatic attractions on rotation barriers (Szafran, Koput, & Dega-Szafran, 2005).
Synthesis and Design
Research in this area includes the development of manufacturing routes for related compounds, such as the GPIIb/IIIa receptor antagonist SB-214857-A (Atkins et al., 2003), and the synthesis of thiazolidin-4-ones based on acetic acid derivatives (Čačić et al., 2009).
Antioxidant and Antimicrobial Potential
Compounds such as 1-methylpiperidin-4-one oxime esters, which are structurally related, have been synthesized and shown to exhibit significant antioxidant and antimicrobial potential (Harini et al., 2014).
Molecular Structure Influence by Halide Anions
The influence of halide anions on the molecular structure of compounds like bis(N-methylpiperidine betaine) monocation has been studied, revealing insights into the hydrogen bonding and molecular conformation (Szafran et al., 2005).
Energetic Salts Synthesis
Research in this field also includes the synthesis of energetic salts based on nitroiminotetrazole-containing acetic acid (Joo et al., 2012).
Safety and Hazards
The compound has several hazard statements including H302, H312, H315, H319, H332, and H335 . These codes indicate various hazards such as harmful if swallowed, harmful in contact with skin, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation . It’s important to handle this compound with appropriate safety measures.
properties
IUPAC Name |
2-(1-methylpiperidin-4-yl)oxyacetic acid;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO3.ClH/c1-9-4-2-7(3-5-9)12-6-8(10)11;/h7H,2-6H2,1H3,(H,10,11);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPOJANCGFOWVAA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)OCC(=O)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.67 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1955515-62-4 |
Source
|
Record name | 2-[(1-methylpiperidin-4-yl)oxy]acetic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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